Cas no 1629095-95-9 (ethyl 3-iodo-5-methyl-1H-pyrazole-4-carboxylate)

Ethyl 3-iodo-5-methyl-1H-pyrazole-4-carboxylate is a versatile pyrazole derivative widely used in pharmaceutical and agrochemical research. Its key structural features—an iodine substituent at the 3-position and an ester group at the 4-position—make it a valuable intermediate for cross-coupling reactions, such as Suzuki or Sonogashira couplings, enabling the synthesis of complex heterocyclic compounds. The methyl group at the 5-position enhances stability and influences reactivity. This compound is particularly useful in medicinal chemistry for constructing biologically active molecules, including kinase inhibitors and antimicrobial agents. Its well-defined reactivity and compatibility with diverse synthetic conditions make it a preferred choice for researchers developing novel therapeutic and agrochemical candidates.

ethyl 3-iodo-5-methyl-1H-pyrazole-4-carboxylate structure

1629095-95-9 structure

Product Name:ethyl 3-iodo-5-methyl-1H-pyrazole-4-carboxylate

CAS No:1629095-95-9

MF:C₇H₉IN₂O₂

MW:280.063033819199

CID:5272736

Update Time:2026-03-09

ethyl 3-iodo-5-methyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrazole-4-carboxylic acid, 3-iodo-5-methyl-, ethyl ester
- Ethyl 3-iodo-5-methyl-1H-pyrazole-4-carboxylate
- ethyl 3-iodo-5-methyl-1H-pyrazole-4-carboxylate
- Inchi： 1S/C7H9IN2O2/c1-3-12-7(11)5-4(2)9-10-6(5)8/h3H2,1-2H3,(H,9,10)
- InChI Key： HFKFFIHAYJVPFA-UHFFFAOYSA-N
- SMILES： N1C(C)=C(C(OCC)=O)C(I)=N1

ethyl 3-iodo-5-methyl-1H-pyrazole-4-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1660801-100mg	Ethyl 3-iodo-5-methyl-1H-pyrazole-4-carboxylate	1629095-95-9	98%	100mg	￥2685	2023-04-10
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1660801-250mg	Ethyl 3-iodo-5-methyl-1H-pyrazole-4-carboxylate	1629095-95-9	98%	250mg	￥4609	2023-04-10
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1660801-500mg	Ethyl 3-iodo-5-methyl-1H-pyrazole-4-carboxylate	1629095-95-9	98%	500mg	￥7154	2023-04-10
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1660801-1g	Ethyl 3-iodo-5-methyl-1H-pyrazole-4-carboxylate	1629095-95-9	98%	1g	￥9181	2023-04-10
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1660801-2.5g	Ethyl 3-iodo-5-methyl-1H-pyrazole-4-carboxylate	1629095-95-9	98%	2.5g	￥20086	2023-04-10
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1660801-5g	Ethyl 3-iodo-5-methyl-1H-pyrazole-4-carboxylate	1629095-95-9	98%	5g	￥27543	2023-04-10
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBXAA902-100MG	ethyl 3-iodo-5-methyl-1H-pyrazole-4-carboxylate	1629095-95-9	95%	100MG	￥ 1,280.00	2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBXAA902-250MG	ethyl 3-iodo-5-methyl-1H-pyrazole-4-carboxylate	1629095-95-9	95%	250MG	￥ 2,052.00	2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBXAA902-500MG	ethyl 3-iodo-5-methyl-1H-pyrazole-4-carboxylate	1629095-95-9	95%	500MG	￥ 3,418.00	2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBXAA902-1G	ethyl 3-iodo-5-methyl-1H-pyrazole-4-carboxylate	1629095-95-9	95%	1g	￥ 5,121.00	2023-04-14